Cas no 1378888-26-6 (7-chloro-2-methyl-1,2,4triazolo1,5-apyrimidine)

• Product Name: 7-chloro-2-methyl-1,2,4triazolo1,5-apyrimidine
• CAS No: 1378888-26-6
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 5714121
• PubChem ID: 59451932
• Update Time: 2023-11-24

7-chloro-2-methyl-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 1378888-26-6
• 7-chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine
• Z1255401111
• EN300-1659475
• [1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-2-methyl-
• 7-chloro-2-methyl-1,2,4triazolo1,5-apyrimidine

• Inchi： 1S/C6H5ClN4/c1-4-9-6-8-3-2-5(7)11(6)10-4/h2-3H,1H3
• InChI Key： JYEPRFDISCYQOL-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2=NC(C)=NN21

Computed Properties

• Exact Mass: 168.0202739g/mol
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• pka: 0.26±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines